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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the post-
polymerization functionalization of polymers with diethyl(vinyl)phosphine. The introduction of
phosphine moieties onto polymer backbones is a powerful strategy for developing advanced
materials with applications in catalysis, drug delivery, flame retardancy, and biomaterials
science. The methods described herein focus on robust and efficient chemical transformations,
including Michael addition and thiol-ene "“click" chemistry.

General Experimental Workflow

The overall process for the post-polymerization functionalization with diethyl(vinyl)phosphine
involves the selection of a suitable parent polymer with appropriate functional groups, followed
by the chosen chemical modification reaction, and subsequent purification and characterization
of the final phosphine-functionalized polymer.
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at: [https://lwww.benchchem.com/product/b088782#post-polymerization-functionalization-
with-diethyl-vinyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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